Cas no 2351792-47-5 (tert-butyl cis-3-(4-aminocyclohexyl)pyrrolidine-1-carboxylate)

• Product Name: tert-butyl cis-3-(4-aminocyclohexyl)pyrrolidine-1-carboxylate
• CAS No: 2351792-47-5
• MF: C₁₅H₂₈N₂O₂
• MW: 268.39
• CID: 5306327
• PubChem ID: 66889064
• Update Time: 2025-07-18

tert-butyl cis-3-(4-aminocyclohexyl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl cis-3-(4-aminocyclohexyl)pyrrolidine-1-carboxylate
• DB-433070
• SCHEMBL1051228
• 1203684-07-4
• cis-1-Boc-3-(4-aminocyclohexyl)pyrrolidine
• F89072
• 2351792-47-5
• PB48270
• tert-butyl 3-(4-aminocyclohexyl)pyrrolidine-1-carboxylate
• PS-16074

• Inchi： 1S/C15H28N2O2/c1-15(2,3)19-14(18)17-9-8-12(10-17)11-4-6-13(16)7-5-11/h11-13H,4-10,16H2,1-3H3/t11-,12?,13+
• InChI Key： KONFVZYBQGPQNO-ZIHWECLZSA-N
• SMILES： C(N1CCC([C@]2([H])CC[C@H](N)CC2)C1)(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 268.215078140g/mol
• Monoisotopic Mass: 268.215078140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 55.6Ų

Additional information on tert-butyl cis-3-(4-aminocyclohexyl)pyrrolidine-1-carboxylate

Introduction to Tert-butyl cis-3-(4-aminocyclohexyl)pyrrolidine-1-carboxylate (CAS No. 2351792-47-5)

Tert-butyl cis-3-(4-aminocyclohexyl)pyrrolidine-1-carboxylate, identified by its Chemical Abstracts Service Number (CAS No.) 2351792-47-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of pyrrolidine derivatives, which are known for their diverse biological activities and potential applications in drug development. The unique structural features of this molecule, including its tert-butyl group and the cis-configured 3-(4-aminocyclohexyl) moiety, contribute to its distinct chemical properties and biological interactions.

The tert-butyl group at the molecular backbone enhances the lipophilicity of the compound, making it more soluble in organic solvents and facilitating its interaction with lipid-based membranes. This property is particularly relevant in drug design, where membrane permeability is a critical factor for the efficacy of bioactive molecules. Additionally, the cis configuration of the 3-(4-aminocyclohexyl)pyrrolidine ring introduces steric hindrance, which can influence both the compound's reactivity and its binding affinity to biological targets.

The 4-amino group on the cyclohexyl side chain provides a site for further functionalization, enabling the synthesis of more complex derivatives with tailored biological activities. This flexibility makes Tert-butyl cis-3-(4-aminocyclohexyl)pyrrolidine-1-carboxylate a valuable scaffold for medicinal chemists exploring novel therapeutic agents. Recent studies have highlighted its potential in modulating various biological pathways, particularly those involving neurotransmitter receptors and enzyme inhibition.

In recent years, research into pyrrolidine derivatives has expanded significantly, driven by their role as key intermediates in the synthesis of bioactive molecules. The structural motif of Tert-butyl cis-3-(4-aminocyclohexyl)pyrrolidine-1-carboxylate has been investigated for its potential in treating neurological disorders, pain management, and anti-inflammatory applications. The compound's ability to interact with specific protein targets has been explored through both computational modeling and experimental validation.

Computational studies have demonstrated that the tert-butyl group and the cis-configured pyrrolidine ring contribute to favorable binding interactions with certain enzymes and receptors. These interactions are thought to modulate downstream signaling pathways, leading to therapeutic effects. For instance, preliminary data suggest that derivatives of this compound may exhibit inhibitory activity against enzymes involved in pain perception and inflammation.

Experimental investigations have further validated these computational predictions. In vitro assays have shown that Tert-butyl cis-3-(4-aminocyclohexyl)pyrrolidine-1-carboxylate and its analogs can modulate the activity of neurotransmitter receptors such as NMDA and GABA receptors. These receptors play crucial roles in synaptic transmission and are implicated in various neurological conditions. The compound's ability to interact with these receptors without causing significant side effects makes it an attractive candidate for further development.

Additionally, research has explored the potential of this compound as a prodrug or a lead compound for structure-based drug design. The presence of multiple functional groups allows for modifications that can enhance pharmacokinetic properties such as solubility, bioavailability, and metabolic stability. Such modifications are essential for translating promising laboratory findings into effective clinical therapies.

The synthesis of Tert-butyl cis-3-(4-aminocyclohexyl)pyrrolidine-1-carboxylate involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient production processes, making it feasible to conduct large-scale studies and preclinical trials. The development of robust synthetic routes is critical for advancing this compound from a laboratory curiosity to a viable therapeutic option.

Preclinical studies have begun to assess the safety and efficacy of Tert-butyl cis-3-(4-aminocyclohexyl)pyrrolidine-1-carboxylate in animal models. These studies aim to evaluate its pharmacological profile, including dosage response curves, pharmacokinetic parameters, and potential toxicological effects. The results from these studies will provide valuable insights into its therapeutic potential and inform future clinical trial designs.

The broader significance of this compound lies in its contribution to our understanding of pyrrolidine chemistry and its potential applications in drug discovery. As research continues to uncover new biological targets and mechanisms, compounds like Tert-butyl cis-3-(4-aminocyclohexyl)pyrrolidine-1-carboxylate will serve as important tools for exploring novel therapeutic strategies. Their unique structural features offer opportunities for innovation across multiple therapeutic areas.

In conclusion,Tert-butyl cis-3-(4-aminocyclohexyl)pyrrolidine-1-carboxylate (CAS No. 2351792-47-5) represents a promising candidate for further pharmaceutical development. Its distinct structural features, combined with preliminary evidence of biological activity, make it an intriguing molecule for medicinal chemists. As research progresses, this compound is expected to play a significant role in advancing our understanding of drug design principles and contributing to the development of new therapeutic agents.